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Compound of Interest

Compound Name: MS402

Cat. No.: B2502533 Get Quote

This guide provides immediate safety, operational, and disposal information for handling

CORRSHIELD NT402, a nitrite-based corrosion inhibitor.[1] Adherence to these protocols is

critical for ensuring the safety of researchers, scientists, and drug development professionals in

a laboratory setting. The primary hazardous component in this formulation is sodium nitrite, a

strong oxidizer that is toxic if swallowed and can cause serious eye and skin irritation.[2][3][4]

Key Chemical Data
The following table summarizes the essential quantitative data for CORRSHIELD NT402 and

its primary active ingredient, sodium nitrite.
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Property Value Notes

Product Name CORRSHIELD NT402
An alkaline, buffered, nitrite-

based corrosion inhibitor.[1]

Hazardous Ingredient Sodium Nitrite (NaNO₂)
Concentration in similar

products: 20-40%.[5]

Appearance Liquid -

Flash Point > 200°F (> 93°C)
The product itself is non-

combustible.[2]

pH Alkaline (in solution)
A 1% solution has a pH of

approximately 9.

Primary Hazards Oxidizer, Toxic, Irritant

May cause moderate skin

irritation and is a severe eye

irritant.[2] Mists can irritate the

respiratory tract.[2]

Incompatibilities
Reducing agents, organics,

acids

Avoid all contact with these

materials.[2]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure. The required equipment

includes:

Eye and Face Protection: Chemical safety goggles are required.[4] For tasks with a higher

risk of splashing, a face shield should be worn in addition to goggles.

Skin Protection:

Gloves: Wear chemically resistant gloves made of materials such as rubber, butyl, viton, or

neoprene.[2] Nitrile gloves are also recommended.[4] Always inspect gloves for tears or

holes before use.

Protective Clothing: A lab coat is required.[4] For larger quantities or where splashing is

likely, a rubber apron or a chemical-resistant suit should be worn.
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Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of mists or aerosols.[6] If ventilation is insufficient, a suitable

respirator with a gas filter for nitrogen oxides should be used.[3][7]

Operational Plan: Handling and Disposal
A systematic approach to handling and disposal is essential for safety and environmental

protection.

1. Preparation and Handling:

Consult the SDS: Before beginning any work, thoroughly read and understand the Safety

Data Sheet (SDS) for CORRSHIELD NT402.[6]

Work Area: Designate a specific area for handling, preferably within a properly functioning

chemical fume hood.[6] Ensure an eyewash station and safety shower are immediately

accessible.[7]

Handling: Avoid all contact with skin and eyes.[8] Prevent the substance from drying, as this

can increase fire risk.[2] When diluting, always add the corrosive agent to water slowly, never

the other way around.[9]

Storage: Keep containers tightly closed when not in use and store in a cool, dry place away

from incompatible materials.[2] Protect from freezing.

2. Spill Response:

Evacuate: In case of a large spill, evacuate unnecessary personnel from the area.[7]

Containment: Ventilate the area. Wearing appropriate PPE, contain the spill using an

absorbent, non-combustible material like sand or earth.[2] Do not use combustible materials

like paper towels for the initial containment.

Cleanup: Place the absorbed material into a designated, labeled waste container.[2] Flush

the spill area with water.[2]

3. Disposal:
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Waste Collection: All waste containing CORRSHIELD NT402 must be collected in a

designated, properly labeled hazardous waste container.[9]

Disposal Regulations: Dispose of waste through a licensed hazardous waste disposal

company.[10] Adhere strictly to all federal, state, and local environmental regulations.[2] Do

not pour this chemical down the drain.[3]

First-Aid Measures
Immediate action is crucial in the event of exposure.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding the eyelids open.[2] Remove contact lenses if present and easy to do.[7] Seek

immediate medical attention.[2][11]

Skin Contact: Remove all contaminated clothing immediately.[2] Wash the affected skin area

thoroughly with soap and water.[2] If irritation develops or persists, get medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing becomes difficult, seek medical

attention.[7]

Ingestion: Do NOT induce vomiting.[7] Rinse the mouth with water.[7] Call a poison control

center or physician immediately.[2][7] Ingestion can lead to a serious condition called

methemoglobinemia.[7]

Workflow for Safe Handling of CORRSHIELD NT402
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1. Preparation

2. Handling & Storage

3. Spill & Exposure Response

4. Disposal

Consult Safety Data Sheet (SDS)

Don Required PPE:
- Safety Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat / Apron

Prepare Work Area:
- Use Chemical Fume Hood

- Verify Eyewash/Shower Access

Perform work within fume hood

Avoid contact with skin, eyes,
and incompatible materials

Store in cool, dry place
in a closed container

Collect waste in a labeled,
approved hazardous waste container

Spill Occurs

Contain with inert material
Clean up & decontaminate area

Exposure Occurs

Follow First-Aid Measures:
- Eyes: Flush 15 min

- Skin: Wash with soap & water
- Ingestion: Do NOT induce vomiting
Seek immediate medical attention

Arrange for disposal via
licensed waste management service

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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